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For Research Use Only. Not for use in diagnostic procedures.

Introduction
Frizzled-4 (FZD4) is a seven-transmembrane domain receptor that plays a crucial role in the

Wnt signaling pathway.[1] The Wnt/FZD4 signaling cascade is integral to a variety of biological

processes, including embryonic development, cell proliferation, and tissue homeostasis.

Dysregulation of FZD4 expression and activity has been implicated in several pathologies,

including various forms of cancer and familial exudative vitreoretinopathy.[1] These application

notes provide a detailed protocol for the immunohistochemical (IHC) localization of FZD4 in

formalin-fixed, paraffin-embedded (FFPE) tissue sections using a validated polyclonal anti-

FZD4 antibody.

Note on FzM1: Initial inquiries regarding "FzM1" for immunohistochemistry should be clarified.

FzM1 is a small molecule, a negative allosteric modulator of the FZD4 receptor, and is not an

antibody suitable for IHC applications. This protocol specifies the use of a validated anti-FZD4

antibody.
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Antibody: Rabbit Polyclonal anti-FZD4 Antibody (e.g., CUSABIO, Cat. No. CSB-

PA890755LA01HU)

Specificity: Human, Mouse

Applications: Immunohistochemistry (Paraffin-embedded), Western Blot, ELISA,

Immunofluorescence

Data Presentation
FZD4 Expression in Normal and Cancer Tissues by IHC
The following table summarizes the typical expression patterns of FZD4 observed in various

human tissues using immunohistochemistry. Scoring is based on a semi-quantitative

assessment of staining intensity and the percentage of positive cells.
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Tissue Type Condition
FZD4
Expression
Level

Cellular
Localization

Reference

Prostate Normal Low to Moderate Membranous [2]

ERG-positive

Cancer
High

Intense

Membranous
[2][3]

ERG-negative

Cancer
Low / Weak Membranous [2][3]

Breast Normal Low
Cytoplasmic,

Membranous
[4]

Ductal

Carcinoma
Moderate to High

Cytoplasmic,

Membranous
[4]

Colon Normal Low to Moderate Epithelial Cells [5]

Colorectal

Carcinoma
High

Cytoplasmic,

Membranous
[5][6]

Lung Normal Low
Alveolar

Epithelium
[7]

Non-Small Cell

Carcinoma
Moderate to High

Cytoplasmic,

Membranous
[7][8]

Pancreas Normal Low
Acinar and Islet

Cells
[9]

Pancreatic

Adenocarcinoma
Moderate to High

Cytoplasmic,

Membranous
[9]

Human Enteric

Nervous System
Normal (Infant) Moderate

Neural Cells

(Neurons and

Glia)

[10]

Scoring criteria are based on a composite score of staining intensity (0 = negative, 1 = weak, 2

= moderate, 3 = strong) and the percentage of positively stained cells (<5% = 0, 5-25% = 1, 26-

50% = 2, 51-75% = 3, >75% = 4). Expression Level is a summary of these scores.
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Experimental Protocols
Immunohistochemical Staining of FZD4 in Paraffin-
Embedded Tissues
This protocol is optimized for the detection of human FZD4 in FFPE tissue sections using the

recommended rabbit polyclonal anti-FZD4 antibody.

Materials Required:

Formalin-fixed, paraffin-embedded tissue sections (4-5 µm) on charged slides

Xylene or a xylene substitute

Ethanol (100%, 95%, 80%, 70%)

Deionized or distilled water

Antigen Retrieval Solution: 10 mM Sodium Citrate buffer, pH 6.0

Wash Buffer: Phosphate Buffered Saline with 0.05% Tween-20 (PBST)

Endogenous Peroxidase Block: 3% Hydrogen Peroxide in methanol

Blocking Buffer: 5% Normal Goat Serum in PBST

Primary Antibody: Rabbit polyclonal anti-FZD4 antibody (e.g., CUSABIO, CSB-

PA890755LA01HU), diluted 1:100 in blocking buffer.[9]

Secondary Antibody: Goat anti-Rabbit IgG (HRP-conjugated)

DAB (3,3'-Diaminobenzidine) Substrate Kit

Hematoxylin counterstain

Mounting Medium

Procedure:
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Deparaffinization and Rehydration:

Immerse slides in xylene twice for 5 minutes each.

Immerse slides in 100% ethanol twice for 3 minutes each.

Immerse slides in 95% ethanol for 3 minutes.

Immerse slides in 80% ethanol for 3 minutes.

Immerse slides in 70% ethanol for 3 minutes.

Rinse slides in running deionized water for 5 minutes.

Antigen Retrieval:

Preheat the Antigen Retrieval Solution to 95-100°C.

Immerse the slides in the preheated solution and incubate for 20 minutes.

Allow the slides to cool in the solution for 20 minutes at room temperature.

Rinse the slides with deionized water and then with PBST.

Peroxidase Blocking:

Immerse the slides in 3% hydrogen peroxide in methanol for 15 minutes at room

temperature to block endogenous peroxidase activity.

Rinse the slides three times with PBST for 5 minutes each.

Blocking:

Incubate the slides with Blocking Buffer for 1 hour at room temperature in a humidified

chamber to block non-specific antibody binding.

Primary Antibody Incubation:

Drain the blocking buffer from the slides (do not rinse).
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Incubate the slides with the diluted primary anti-FZD4 antibody overnight at 4°C in a

humidified chamber.

Secondary Antibody Incubation:

Rinse the slides three times with PBST for 5 minutes each.

Incubate the slides with the HRP-conjugated goat anti-rabbit secondary antibody for 1

hour at room temperature.

Detection:

Rinse the slides three times with PBST for 5 minutes each.

Prepare the DAB substrate solution according to the manufacturer's instructions.

Incubate the slides with the DAB solution until the desired brown color intensity is reached

(typically 2-10 minutes). Monitor under a microscope.

Rinse the slides with deionized water to stop the reaction.

Counterstaining:

Counterstain the slides with hematoxylin for 1-2 minutes.

"Blue" the slides in running tap water.

Dehydration and Mounting:

Dehydrate the slides through graded ethanol solutions (70%, 80%, 95%, 100%) for 3

minutes each.

Clear the slides in xylene twice for 5 minutes each.

Mount the coverslips using a permanent mounting medium.

Expected Results:
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Positive staining for FZD4 will appear as a brown precipitate, primarily localized to the cell

membrane and cytoplasm of target cells. The intensity of the staining will vary depending on

the tissue type and disease state.

Visualization of Signaling Pathways and Workflow
FZD4 Signaling Pathways
FZD4 is a receptor for Wnt ligands and is involved in both the canonical (β-catenin dependent)

and non-canonical (β-catenin independent) Wnt signaling pathways.
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Caption: Canonical Wnt/β-catenin signaling pathway initiated by FZD4.
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Click to download full resolution via product page

Caption: Non-canonical Wnt/Ca²⁺ signaling pathway involving FZD4.
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Caption: Workflow for FZD4 immunohistochemical staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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